Cas no 22213-25-8 (Pseudourea,2-(2,4-dimethylbenzyl)-2-thio-, monohydrochloride (8CI))

Pseudourea,2-(2,4-dimethylbenzyl)-2-thio-, monohydrochloride (8CI) structure
22213-25-8 structure
Product Name:Pseudourea,2-(2,4-dimethylbenzyl)-2-thio-, monohydrochloride (8CI)
CAS No:22213-25-8
MF:C10H15ClN2S
MW:230.757499933243
CID:281157
PubChem ID:54598856
Update Time:2025-04-19

Pseudourea,2-(2,4-dimethylbenzyl)-2-thio-, monohydrochloride (8CI) Chemical and Physical Properties

Names and Identifiers

    • Pseudourea,2-(2,4-dimethylbenzyl)-2-thio-, monohydrochloride (8CI)
    • (2,4-dimethylphenyl)methyl carbamimidothioate,hydrochloride
    • NSC33216
    • NSC-33216
    • (2,4-Dimethylphenyl)methyl carbamimidothioate--hydrogen chloride (1/1)
    • 22213-25-8
    • DTXSID60712576
    • Inchi: 1S/C10H14N2S.ClH/c1-7-3-4-9(8(2)5-7)6-13-10(11)12;/h3-5H,6H2,1-2H3,(H3,11,12);1H
    • InChI Key: BDOXNSGULWQETO-UHFFFAOYSA-N
    • SMILES: Cl.S(C(=N)N)CC1C=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 194.08792
  • Monoisotopic Mass: 230.0644474g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.2Ų

Experimental Properties

  • PSA: 49.87
  • LogP: 4.03210
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